![molecular formula C28H23N3O2S B2514974 N-(6-methoxybenzo[d]thiazol-2-yl)-2,2-diphenyl-N-(pyridin-3-ylmethyl)acetamide CAS No. 922596-51-8](/img/structure/B2514974.png)
N-(6-methoxybenzo[d]thiazol-2-yl)-2,2-diphenyl-N-(pyridin-3-ylmethyl)acetamide
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Description
N-(6-methoxybenzo[d]thiazol-2-yl)-2,2-diphenyl-N-(pyridin-3-ylmethyl)acetamide, commonly known as MBT-DPA, is a chemical compound that has gained attention in scientific research for its potential applications in medicinal chemistry.
Scientific Research Applications
Chemistry of Benzothiazole and Pyridine Derivatives
Research on benzothiazole and pyridine derivatives, similar to the structural components of the specified compound, highlights their significant chemical variability and the range of their applications. These compounds serve as critical ligands in the formation of complex compounds, exhibiting diverse spectroscopic properties, structures, magnetic properties, and biological and electrochemical activities. Such compounds have been identified for their potential in various fields, including catalysis, material science, and drug development, due to their ability to participate in complex formation and their versatile biological activities (Boča, Jameson, & Linert, 2011).
Biological and Medicinal Applications
The biological and medicinal applications of compounds containing heteroatoms such as benzothiazole and pyridine are vast. These compounds are commonly utilized as key recognition units in the synthesis of optical sensors due to their ability to form both coordination and hydrogen bonds, making them suitable for sensing applications. Additionally, their roles extend to biological and medicinal uses, where they are engaged in a variety of therapeutic and diagnostic applications (Jindal & Kaur, 2021).
Environmental Applications
In the context of environmental science, compounds with structural similarities to the specified compound have been investigated for their fate and behavior in aquatic environments. Such studies are crucial for understanding the environmental impact and biodegradability of chemical compounds derived from pharmaceuticals, cosmetics, and industrial processes. The insights gained from these studies inform the development of more environmentally friendly compounds and the mitigation of pollution (Haman et al., 2015).
Advanced Material Development
Compounds featuring benzothiazole and pyridine rings have shown promise in the development of advanced materials, particularly in the fields of organic synthesis, catalysis, and drug applications. Their functionality as heterocyclic N-oxide molecules showcases their potential in creating novel materials for various applications, including metal complexes formation and catalyst design. This versatility underscores the importance of such compounds in advancing research in material science and pharmaceuticals (Li et al., 2019).
properties
IUPAC Name |
N-(6-methoxy-1,3-benzothiazol-2-yl)-2,2-diphenyl-N-(pyridin-3-ylmethyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H23N3O2S/c1-33-23-14-15-24-25(17-23)34-28(30-24)31(19-20-9-8-16-29-18-20)27(32)26(21-10-4-2-5-11-21)22-12-6-3-7-13-22/h2-18,26H,19H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FNUXRNYQETWPBI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=C1)N=C(S2)N(CC3=CN=CC=C3)C(=O)C(C4=CC=CC=C4)C5=CC=CC=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H23N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
465.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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